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Compound Focus: 3-O-Methylellagic acid

CAS No.: 51768-38-8

Cat. No.: S1953689

Biological Activity and Natural Sources

3-0O-Methylellagic acid is a type of hydrolyzable tannin [1]. Recent studies have highlighted its potential in

drug development, particularly for managing cholesterol levels.

A 2025 study used molecular docking to screen phytochemicals from Cochlospermum planchonii and
Cochlospermum tinctorium for their ability to inhibit HMG-CoA reductase (HMGR), a key enzyme in
cholesterol biosynthesis [2]. Among 32 screened compounds, 3-O-methylellagic acid demonstrated the
strongest interaction with the HMG-binding pocket of the enzyme, forming 26 binding interactions—
more than any statin drug used in the study for comparison [2]. This suggests it is a promising candidate for

further investigation as a natural cholesterol-lowering agent [2].

This compound is found in a wide variety of plants. The table below lists some of its natural sources as

identified in the literature.

Natural Source Type of Organism
Myrciaria cauliflora (Jabuticaba) [3] Plant
Eugenia jambolana (Java Plum) [1] Plant
Guava and Brazil Nut [1] Plant
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Natural Source Type of Organism
Lumnitzera racemosa (a mangrove species) [4] Plant
Sanguisorba officinalis L. (Garden Burnet) [5] Plant
Various Cochlospermum species [2] Plant

Insights into Biosynthesis and Production

While a definitive pathway for 3-O-methylellagic acid is not detailed in the search results, they provide

crucial insights into the general process for creating such methylated ellagic acid derivatives.

e Precursor Relationship: Ellagic acid is a ubiquitous secondary metabolite in plants and is the direct

precursor to various methylated forms, including 3-O-methylellagic acid and 3,3',4-tri-O-
methylellagic acid [4] [5].

e Key Enzymes: The methylation of ellagic acid and its precursor, gallic acid, is catalyzed by specific
enzymes called O-methyltransferases (OMTS) [6].

¢ Production Challenges: Traditional methods like plant extraction face challenges such as low yield

and long growth cycles. Chemical synthesis can suffer from environmental pollution and issues with
optical activity [6].

¢ Promising Alternative: Synthetic biology offers an environmentally friendly and efficient approach.

Research is focused on engineering more efficient O-methyltransferases and constructing microbial
cell factories (e.g., in E. coli) for the de novo production of methylated phenolic acids from simple
carbon sources [6].

The following diagram illustrates the logical relationship for the production of methylated ellagic acids,

based on the strategies identified in the research:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.mdpi.com/1660-3397/21/4/242
https://www.mdpi.com/1420-3049/19/4/5448
https://xbio.jmir.org/2025/1/e71675
https://www.smolecule.com/products/s1953689?utm_src=pdf-body
https://www.smolecule.com/products/s1953689?utm_src=pdf-body
https://www.mdpi.com/1660-3397/21/4/242
https://www.mdpi.com/1420-3049/19/4/5448
https://www.sciencedirect.com/science/article/abs/pii/S0141813025085794
https://www.sciencedirect.com/science/article/abs/pii/S0141813025085794
https://www.sciencedirect.com/science/article/abs/pii/S0141813025085794
https://www.smolecule.com/products/s1953689?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Simple Carbon Sources
(e.g., in E. coli)

Galhc Acid (GA)

Oxidative

Coupling Enzymatic Methylation

atalyzes
Ellaglc Acid (EA)

nzymatic Methylation

Click to download full resolution via product page

Experimental Approaches from Research

The methodologies from the cited papers can serve as a guide for designing experiments to study or produce

3-O-methylellagic acid.

Experimental .
Methodology from Literature
Aspect

Identification & High-Resolution Mass Spectrometry (HRMS), 1D/2D NMR (incl. ADEQUATE) [4];

Analysis UPLC-MS/MS for phenolic metabolites [7].

Activity Molecular docking against target proteins (e.g., HMGR) [2]; in vitro antioxidant

Validation assays (DPPH, lipid peroxidation) [7]; cell-based proliferation/differentiation
assays [5].
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Experimental
P Methodology from Literature

Aspect
Biosynthesis & Protein engineering of O-methyltransferases (e.g., semi-rational design) [6];
Production construction of de novo biosynthetic pathways in E. coli [6]; optimization of

precursor supply and culture conditions [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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